Cas no 866048-93-3 (5-Chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole)

• Product Name: 5-Chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole
• CAS No: 866048-93-3
• MF: C₁₈H₉Cl₃N₂O₂
• MW: 391.635261297226
• CID: 6783157
• PubChem ID: 3709033
• Update Time: 2025-05-26

5-Chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• AKOS005097255
• 866048-93-3
• 5-chloro-2-[2-(2,4-dichlorophenoxy)-3-pyridinyl]-1,3-benzoxazole
• 6J-653S
• 5-chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole
• 5-Chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole

• Inchi： 1S/C18H9Cl3N2O2/c19-10-3-5-15(13(21)8-10)24-17-12(2-1-7-22-17)18-23-14-9-11(20)4-6-16(14)25-18/h1-9H
• InChI Key： ZPZFGFNNGQKEAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1=CC=CN=C1OC1C=CC(=CC=1Cl)Cl)O2

Computed Properties

• Exact Mass: 389.972961g/mol
• Monoisotopic Mass: 389.972961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 48.2Ų

Additional information on 5-Chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole

5-Chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole (CAS No. 866048-93-3): A Comprehensive Overview

The compound 5-Chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole (CAS No. 866048-93-3) is a heterocyclic organic molecule that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique structural features, including a benzoxazole core and a pyridine moiety, make it a versatile scaffold for various applications. This article delves into the properties, synthesis, and potential uses of this compound, while also addressing common queries and trending topics in the scientific community.

One of the most frequently searched questions about 5-Chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole revolves around its synthetic pathways. Researchers often explore efficient and scalable methods to produce this compound, given its potential as an intermediate in the development of novel pharmaceuticals or agrochemicals. The presence of multiple halogen atoms, such as chlorine, in its structure also raises questions about its reactivity and selectivity in chemical transformations.

In recent years, the scientific community has shown growing interest in heterocyclic compounds due to their diverse biological activities. The benzoxazole ring, in particular, is known for its antimicrobial, antifungal, and anti-inflammatory properties. This has led to increased searches for benzoxazole derivatives and their potential therapeutic applications. The pyridine moiety in 5-Chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole further enhances its bioactivity, making it a promising candidate for drug discovery.

Another trending topic related to this compound is its role in agrochemical research. With the global demand for sustainable and effective crop protection solutions, researchers are investigating the potential of 5-Chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole as a key intermediate in the synthesis of new pesticides or herbicides. Its structural similarity to other commercially successful agrochemicals has sparked curiosity about its efficacy and environmental impact.

The physicochemical properties of 5-Chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole are also a subject of interest. Questions about its solubility, stability, and spectroscopic characteristics are commonly searched in academic and industrial databases. Understanding these properties is crucial for optimizing its use in various applications, from laboratory-scale experiments to large-scale production.

In conclusion, 5-Chloro-2-[2-(2,4-dichlorophenoxy)pyridin-3-yl]-1,3-benzoxazole (CAS No. 866048-93-3) represents a fascinating area of research with broad implications for both medicinal and agrochemical fields. Its unique structure, combined with the growing demand for innovative solutions in these sectors, ensures that this compound will remain a topic of interest for years to come. By addressing common queries and highlighting its potential, this article aims to provide a comprehensive and engaging resource for researchers and industry professionals alike.